Cas no 444917-88-8 (1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE)
444917-88-8 structure
Product Name:1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
CAS No:444917-88-8
MF:C16H15ClO2
MW:274.742103815079
CID:929524
PubChem ID:22262121
Update Time:2025-04-19
1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
- 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethanone
- 444917-88-8
- DTXSID30624036
- SCHEMBL5752711
- 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethan-1-one
-
- MDL: MFCD06656991
- Inchi: 1S/C16H15ClO2/c1-3-12-10-15(8-9-16(12)17)19-14-6-4-13(5-7-14)11(2)18/h4-10H,3H2,1-2H3
- InChI Key: LVEDJFPREYSQHD-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1CC)OC1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 274.0760574g/mol
- Monoisotopic Mass: 274.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
444917-88-8 (1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk